Cas no 19945-56-3 (methyl 4-(diethyl phosphono)-3-methylbut-2-enoate)

• Product Name: methyl 4-(diethyl phosphono)-3-methylbut-2-enoate
• CAS No: 19945-56-3
• MF: C₁₀H₁₉O₅P
• MW: 250.228624582291
• CID: 1390825
• PubChem ID: 11770824
• Update Time: 2025-04-20

methyl 4-(diethyl phosphono)-3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, methyl ester, (2E)-
• methyl 4-(diethyl phosphono)-3-methylbut-2-enoate
• methyl4-(diethylphosphono)-3-methylbut-2-enoate
• SCHEMBL6153093
• 19945-56-3
• methyl (E)-4-diethoxyphosphoryl-3-methylbut-2-enoate
• G52686
• EN300-269368

• Inchi： 1S/C10H19O5P/c1-5-14-16(12,15-6-2)8-9(3)7-10(11)13-4/h7H,5-6,8H2,1-4H3/b9-7+
• InChI Key： UBBRMCHLUWPZKH-VQHVLOKHSA-N
• SMILES： P(C/C(=C/C(=O)OC)/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 250.09707
• Monoisotopic Mass: 250.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters